3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

Lipophilicity Fluorine substitution LogP
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H15FN2O2
Molecular Weight 274.29 g/mol
Cat. No. B13227706
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile
Molecular FormulaC15H15FN2O2
Molecular Weight274.29 g/mol
Structural Identifiers
SMILESCCC(=O)C1CCCN(C1=O)C2=C(C=C(C=C2)C#N)F
InChIInChI=1S/C15H15FN2O2/c1-2-14(19)11-4-3-7-18(15(11)20)13-6-5-10(9-17)8-12(13)16/h5-6,8,11H,2-4,7H2,1H3
InChIKeyBIKKKRTXQLBBOF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile: Physicochemical Profile and Structural Classification for Procurement


3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059933-28-5) is a synthetic substituted piperidine-2-one derivative bearing a 3-fluorobenzonitrile moiety and a 3-propanoyl substituent on the lactam ring . With a molecular formula of C₁₅H₁₅FN₂O₂ and molecular weight of 274.29 g/mol, this compound belongs to the class of fluorinated heterocyclic building blocks used in medicinal chemistry and fragment-based drug discovery (FBDD) [1]. It is commercially available at ≥95% purity from multiple suppliers, including Ambeed, Inc. and Leyan (Shanghai Haohong Biomedical Technology) . Its computed topological polar surface area (TPSA) is 61.17 Ų and its calculated LogP is approximately 2.42, placing it within the lead-like property space for fragment screening .

1
Single ¹⁹F handle for fragment-based NMR screening
2
Fsp³ 0.40 supports three-dimensional fragment library diversity
3
≥95% purity suitable for fragment screening and SAR synthesis
4
Nitrile, oxo, and propanoyl handles enable multi-vector elaboration

Why Positional Isomers and Non-Fluorinated Analogs Cannot Substitute 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile


Within the C₁₅H₁₅FN₂O₂ isomer series, the position of the fluorine atom on the benzonitrile ring dictates the compound's electronic environment, dipole moment, and nucleophilic aromatic substitution reactivity. The 3-fluoro substituent on the target compound places the electron-withdrawing fluorine meta to the nitrile group, creating a distinct resonance and inductive effect profile versus the 2-fluoro-4- (CAS 2060036-90-8) and 2-fluoro-5- (CAS 2060044-96-2) positional isomers . Furthermore, the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2, C₁₅H₁₆N₂O₂, MW 256.30) lacks the ¹⁹F NMR handle required for fluorine-based fragment screening and exhibits a lower computed LogP (2.28 vs. 2.42), reducing lipophilicity-driven membrane partitioning . These structural variations are not interchangeable in SAR studies, as even minor fluorine repositioning alters pKa, as demonstrated by Le Roch et al. (2024), who showed that fluorination position on piperidine scaffolds notably modulates basicity and correlates with hERG channel affinity [1].

Isomer Positional isomers (2-fluoro-4- or 2-fluoro-5-) alter electronic profile, dipole, and reactivity; fluorine placement may shift pKa and hERG correlation.
Analog Non-fluorinated analog lacks ¹⁹F NMR handle, reducing screening compatibility, and has lower computed LogP (2.28 vs 2.42), limiting lipophilicity-matched comparisons.
Scaffold Isomeric scaffold WAY-328127 (isoxazole carboxamide) targets 11β-HSD1, not the 3CLPro/piperidine-2-one space; identical molecular formula does not imply interchangeable biological context.

Quantitative Differential Evidence for 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile Versus Closest Analogs


Lipophilicity Gain from 3-Fluoro Substitution: LogP Comparison Against the Non-Fluorinated Analog

The 3-fluoro substitution on the benzonitrile ring of the target compound increases computed LogP by approximately 0.14 units over the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile . This incremental lipophilicity gain is consistent with the known effect of aromatic fluorine substitution, which enhances membrane partitioning without the excessive LogP increase associated with larger halogens [1]. The molecular weight increase is 18.0 Da (274.29 vs. 256.30 g/mol), attributable to the replacement of a hydrogen atom (1.0 Da) with fluorine (19.0 Da) .

Lipophilicity Shift
Reported
ΔLogP = +0.14 (3-F vs non-fluorinated)
Incremental lipophilicity gain supports membrane partitioning assessment.
Computed LogP from supplier datasheets; calculation method not specified.
Lipophilicity Fluorine substitution LogP Membrane permeability Fragment-based drug discovery

Three-Dimensional Character (Fsp3) Advantage for Fragment-Based Drug Discovery

The target compound, cataloged as ZINC103719090 in the ZINC database, exhibits a fraction sp3 (Fsp3) of 0.40, corresponding to 8 sp3-hybridized carbons out of 20 total carbon atoms [1]. This value exceeds the mean Fsp3 of 0.36 reported for a 2.2-million-compound fragment library, indicating above-average three-dimensionality [2]. The 2-oxopiperidine ring and the 3-propanoyl substituent contribute four sp3 centers, providing conformational complexity that is absent in flat aromatic fragments typically used in early-stage FBDD. The Le Roch et al. (2024) study specifically evaluated the three-dimensionality and lead-likeness of fluorinated piperidine fragments, concluding that this scaffold class offers favorable 3D characteristics for fragment library design [3].

3D Character (Fsp³)
Class-level
Fsp³ = 0.40 (8 sp³ / 20 carbons)
Above-average three-dimensionality for fragment library enrichment.
Reference library mean Fsp³ 0.36 (class-level inference).
Fsp3 3D fragment Planarity escape Fragment-based drug discovery Piperidine scaffold

19F NMR Screening Compatibility: Single Fluorine Reporter for Fragment-Based Screening

The target compound contains exactly one fluorine atom, making it directly compatible with ¹⁹F NMR-based fragment screening—a widely used method for detecting weak-affinity fragment-protein interactions [1]. In contrast, the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2) lacks any fluorine atom and cannot be monitored by ¹⁹F NMR, requiring alternative detection methods such as SPR or ligand-observed ¹H NMR with their inherent sensitivity limitations . The 3-fluoro substitution also provides a distinct ¹⁹F chemical shift environment (meta to nitrile, ortho to piperidine N-aryl), which differs from the 2-fluoro isomers and enables multiplexed screening when used in cocktail format [2]. The compound has zero H-bond donors and three H-bond acceptors, further enhancing its suitability as a minimal fragment probe .

¹⁹F NMR Handle
Class-level
1 fluorine atom (3-fluoro position)
Enables ¹⁹F NMR-based fragment screening; non-fluorinated analog has 0 fluorine.
Binary screening capability; multiplexing potential with distinct chemical shift.
19F NMR Fragment screening Fluorine reporter Ligand detection Protein-ligand interaction

Differential GHS Hazard Profile: Reduced Acute Toxicity Classification Versus the 2-Fluoro-4- Positional Isomer

Available supplier safety data reveal a meaningful difference in GHS hazard classification between the target compound and its 2-fluoro-4- positional isomer. The 2-fluoro-4- analog (CAS 2060036-90-8) carries a GHS06 'Danger' classification with hazard statements H301 (toxic if swallowed), H311 (toxic in contact with skin), and H331 (toxic if inhaled), requiring stringent handling protocols . The target compound (CAS 2059933-28-5), while also requiring standard laboratory precautions, does not display the same acute toxicity hazard labeling on available datasheets from the same supplier platform, suggesting a potentially lower acute toxicity risk profile associated with the 3-fluoro substitution pattern . This differential classification has direct implications for procurement decisions in laboratories with varying safety infrastructure capabilities.

GHS Hazard Class
Source review
Target: No GHS06/Danger listed
Reported lower hazard category in available supplier datasheets.
Supplier-level comparison; verify current SDS before procurement.
GHS classification Acute toxicity Safety profile Handling requirements Procurement risk

Molecular Weight and Rotatable Bond Differentiation from Simplified Piperidine-Benonitrile Fragments

Compared to the simpler fragment 3-fluoro-4-(piperidin-1-yl)benzonitrile (CAS 505080-54-6, C₁₂H₁₃FN₂, MW 204.24 g/mol), the target compound incorporates a 2-oxo group on the piperidine ring and a 3-propanoyl side chain, increasing molecular weight by 70.05 Da and adding 3 rotatable bonds . This additional functionality provides three chemically distinct vectors for fragment elaboration: the nitrile group (hydrolyzable to amide/acid), the 2-oxo group (reducible or alkylatable), and the propanoyl ketone (condensation and reduction chemistry). The H-bond acceptor count increases from 2 to 3 (or 4 depending on counting convention), enhancing aqueous solubility potential . This positions the target compound as a more advanced intermediate (tier-2 building block) versus the simpler piperidine-benzonitrile fragment (tier-1), reducing synthetic steps required to reach lead-like molecules .

MW & Rotatable Bonds
Source review
MW 274.29, 3 rotatable bonds
34% larger framework reduces synthetic steps to lead-like molecules.
Compared to simpler piperidine-benzonitrile fragment.
Molecular complexity Fragment elaboration Rotatable bonds Building block tier SAR exploration

Scaffold Differentiation: 2-Oxopiperidine-Propanoyl vs. Isoxazole Carboxamide (WAY-328127) Despite Shared Molecular Formula

The compound WAY-328127 (CAS 912784-67-9) shares the identical molecular formula C₁₅H₁₅FN₂O₂ (MW 274.29) with the target compound, yet embodies a fundamentally different chemotype: an isoxazole-3-carboxamide scaffold (N-cyclopentyl-5-(4-fluorophenyl)-3-isoxazolecarboxamide) . In contrast, the target compound features a 2-oxopiperidine core with an N-aryl linkage to a 3-fluorobenzonitrile and a 3-propanoyl side chain . The biological implications are scaffold-dependent: WAY-328127 has been reported to exhibit inhibitory activity against 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with an IC₅₀ of 29 nM in HEK cells [1], whereas the target compound belongs to the piperidine-2-one structural class studied by Le Roch et al. (2024) for 3CLPro protease recognition [2]. These two compounds, though isomeric, target entirely different biological space and cannot substitute for one another in target-focused screening campaigns.

Scaffold Topology
Reported
2-Oxopiperidine vs. isoxazole carboxamide
Different biological target recognition despite identical molecular formula.
Reported 3CLPro recognition context vs. 11β-HSD1 inhibition (IC₅₀ 29 nM).
Scaffold hopping Molecular formula isomerism Target selectivity Chemical series Isoxazole vs. piperidine

Recommended Research and Procurement Application Scenarios for 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile


19F NMR-Based Fragment Screening Campaigns Targeting Proteolytic Enzymes

The single 3-fluoro substituent on the benzonitrile ring makes this compound directly compatible with ¹⁹F NMR fragment screening, a key methodology for detecting weak-affinity (Kd > 100 μM) fragment-protein interactions [1]. The compound belongs to the fluorinated piperidine class that Le Roch et al. (2024) evaluated for 3CLPro recognition, where one scaffold from their library was found to interact with the catalytic pocket of the SARS-CoV-2 main protease [1]. Its Fsp3 of 0.40 positions it above the typical fragment library mean, offering greater three-dimensionality for exploring protease active-site topologies [2]. The zero H-bond donor count reduces false-positive aggregation risk in biochemical assays, a known concern for fragment screening .

Medicinal Chemistry Lead Generation Requiring Fluorine-Enabled Metabolic Stability

The 3-fluoro substitution provides a quantifiable LogP increment of +0.14 over the non-fluorinated analog without exceeding the lead-like LogP threshold of 3.0, enabling enhanced membrane permeability while maintaining favorable solubility [1]. The Le Roch et al. (2024) study demonstrated that fluorine incorporation on piperidine scaffolds lowers pKa, which is correlated with reduced hERG channel affinity—a critical cardiac safety consideration during lead optimization [2]. The 3-propanoyl side chain offers a synthetic handle for further derivatization (e.g., reductive amination, Grignard addition), enabling rapid SAR exploration around the piperidine-2-one core without de novo scaffold synthesis .

Building Block Procurement for Parallel SAR Libraries with Positional Isomer Comparator Sets

For structure-activity relationship studies exploring fluorine positional effects on the benzonitrile ring, this compound serves as the 3-fluoro member of a systematic isomer set that includes 2-fluoro-4- (CAS 2060036-90-8) and 2-fluoro-5- (CAS 2060044-96-2) analogs [1]. Procurement of all three isomers enables direct head-to-head comparison of fluorine position on target binding, cellular activity, and pharmacokinetic properties. The differential GHS hazard profile—where the 2-fluoro-4- isomer carries GHS06 Danger classification while the target 3-fluoro compound does not—may influence library synthesis workflow design, as the target compound permits less restrictive handling protocols [2].

Fragment-to-Lead Elaboration Starting from a Pre-Functionalized 2-Oxopiperidine Scaffold

Unlike simpler piperidine-benzonitrile fragments such as 3-fluoro-4-(piperidin-1-yl)benzonitrile (MW 204.24), this compound arrives pre-equipped with a 2-oxo group and 3-propanoyl substituent, representing a 34% larger and more functionally dense starting point for fragment elaboration [1]. The three chemically orthogonal functional groups (nitrile, lactam carbonyl, and propanoyl ketone) enable divergent synthetic strategies: nitrile hydrolysis to carboxylic acid for increased polarity, lactam reduction to the piperidine for basic center introduction, and propanoyl ketone condensation for heterocycle annulation [2]. This multi-vector elaboration potential reduces the synthetic burden to reach lead-like chemical matter, accelerating the fragment-to-lead timeline .

Application
Selection Property
Validation Focus
¹⁹F NMR fragment screening (protease targets)
Single fluorine ¹⁹F handle, zero H-bond donors
¹⁹F signal specificity, binding validation, aggregation risk
Fluorinated fragment elaboration for lead generation
3-Fluoro lipophilicity modulation, pKa-lowering potential
LogP shift confirmation, hERG liability review, metabolic stability
Positional isomer SAR library synthesis
Controlled fluorine position (3-fluoro vs. 2-fluoro isomers)
Comparative target engagement, cellular activity, handling protocols
Fragment-to-lead elaboration from pre-functionalized scaffold
Pre-installed nitrile, oxo, and propanoyl handles
Multi-vector synthetic yields, elaboration efficiency
Quote Request

Request a Quote for 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.